(R)-2-Amino-2-cyclobutylacetic acid
Overview
Description
(R)-2-Amino-2-cyclobutylacetic acid, also known as R-2-Aminocyclobutanedioic acid, is an organic compound that is used in a variety of scientific and research applications. It is an important intermediate in organic synthesis and has been used in the synthesis of complex molecules for pharmaceutical and biomedical research. The compound is also used in the synthesis of various other compounds, such as peptides, peptidomimetics, and other biopolymers. It is also used in the synthesis of chiral compounds and in the preparation of optically active compounds.
Scientific Research Applications
Probiotic Development
®-2-Amino-2-cyclobutylacetic acid may play a role in the development of probiotics. Research on lactic acid bacteria, which are a type of probiotic, has shown that specific strains can impart unique sensory characteristics to food products and confer various health benefits when consumed in adequate amounts .
Functional Food Innovation
This compound could be utilized in the creation of functional foods. The concept of nutraceuticals—foods that provide health benefits beyond basic nutrition—could be enhanced by incorporating ®-2-Amino-2-cyclobutylacetic acid due to its potential health-promoting properties .
Enzyme Engineering
In protein engineering, ®-2-Amino-2-cyclobutylacetic acid might be used to modify enzymes. The incorporation of such amino acids into proteins can lead to the development of biocatalysts with enhanced stability and activity, expanding their applications in industrial processes .
Drug Discovery
The compound’s unique structure could be beneficial in drug discovery, particularly in the design of molecules with improved efficacy and reduced side effects. Its incorporation into drug candidates could lead to novel treatments for various diseases .
Biophysical Research
®-2-Amino-2-cyclobutylacetic acid may find applications in biophysics, where it could be used as a building block for studying protein interactions and dynamics. Its unique properties could help in understanding the structure-function relationship in proteins .
Food Chemistry
The amino acid could be used to enhance the flavor profile of certain foods. Similar to how L-theanine, a unique amino acid in tea, provides a special flavor, ®-2-Amino-2-cyclobutylacetic acid could be explored for its sensory properties in food applications .
Immunology
There could be potential applications in immunology, where ®-2-Amino-2-cyclobutylacetic acid might be used to modulate immune responses. Its structural uniqueness could be key in developing new immunotherapeutic strategies .
Nutritional Supplements
Lastly, this compound might be included in nutritional supplements to provide specific health benefits, such as antioxidant or anti-inflammatory effects, similar to other functional amino acids found in dietary products .
properties
IUPAC Name |
(2R)-2-amino-2-cyclobutylacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2/c7-5(6(8)9)4-2-1-3-4/h4-5H,1-3,7H2,(H,8,9)/t5-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZENWFNLDOYYFB-RXMQYKEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(C1)[C@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10652372 |
Source
|
| Record name | (2R)-Amino(cyclobutyl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10652372 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-Amino-2-cyclobutylacetic acid | |
CAS RN |
49607-10-5 |
Source
|
| Record name | Cyclobutaneacetic acid, α-amino-, (R)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=49607-10-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2R)-Amino(cyclobutyl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10652372 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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